Cas no 863004-69-7 (2-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one)

• Product Name: 2-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
• CAS No: 863004-69-7
• MF: C₂₄H₂₂FNO₃S
• MW: 423.499788761139
• CID: 6001362
• PubChem ID: 18554013
• Update Time: 2025-05-20

2-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
• 1,5-Benzothiazepin-4(5H)-one, 2-(3,4-dimethoxyphenyl)-5-[(2-fluorophenyl)methyl]-2,3-dihydro-
• 2-(3,4-dimethoxyphenyl)-5-[(2-fluorophenyl)methyl]-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
• F0670-0404
• AKOS024594705
• SR-01000907741-1
• 2-(3,4-dimethoxyphenyl)-5-(2-fluorobenzyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
• SR-01000907741
• 2-(3,4-dimethoxyphenyl)-5-[(2-fluorophenyl)methyl]-2,3-dihydro-1,5-benzothiazepin-4-one
• 863004-69-7

• Inchi： 1S/C24H22FNO3S/c1-28-20-12-11-16(13-21(20)29-2)23-14-24(27)26(15-17-7-3-4-8-18(17)25)19-9-5-6-10-22(19)30-23/h3-13,23H,14-15H2,1-2H3
• InChI Key： HUCYYLRQKIPMBF-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CC2=CC=CC=C2F)C(=O)CC1C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 423.13044290g/mol
• Monoisotopic Mass: 423.13044290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 620.5±55.0 °C(Predicted)
• pka: 0.23±0.40(Predicted)

Additional information on 2-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one

Introduction to 2-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one (CAS No. 863004-69-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one, identified by the CAS number 863004-69-7, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This molecule belongs to the benzothiazepine class of scaffolds, which are well-documented for their broad spectrum of biological activities. The presence of both dimethoxy and fluoro substituents in its aromatic rings introduces unique electronic and steric properties, making it a promising candidate for further investigation into drug discovery and therapeutic development.

The benzothiazepine core structure is particularly noteworthy due to its ability to interact with a variety of biological targets. Specifically, derivatives of this class have shown potential in modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The tetrahydro moiety further enhances the compound's solubility and metabolic stability, which are critical factors in pharmaceutical design. Recent advancements in computational chemistry have enabled more precise predictions of binding affinities and pharmacokinetic profiles for such molecules, facilitating faster screening processes.

One of the most compelling aspects of 2-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one is its dual functionality. The dimethoxy group at the 3 and 4 positions on the phenyl ring can influence electron distribution through resonance effects, while the fluoro substituent at the 2 position introduces a degree of metabolic stability while also enhancing binding interactions with certain protein targets. This combination has been observed to improve both potency and selectivity in early-stage drug candidates.

In the context of modern drug discovery, the integration of high-throughput screening (HTS) technologies has allowed researchers to rapidly assess large libraries of compounds for biological activity. CAS No. 863004-69-7 has been utilized in several such campaigns due to its structural complexity and predicted bioactivity. Preliminary findings suggest that this compound exhibits inhibitory effects on certain kinases and transcription factors implicated in cancer progression. The benzothiazepine scaffold's ability to modulate these pathways makes it a valuable tool for investigating novel therapeutic strategies.

The synthesis of 2-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one presents unique challenges due to its multi-ring system and functional group complexity. However, recent methodological advances in organic synthesis have made it more feasible to produce such compounds on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the benzothiazepine core with high yields and minimal byproducts. These improvements are crucial for advancing preclinical studies and eventual clinical trials.

From a medicinal chemistry perspective, the fluorine atom in this molecule plays a critical role in determining its pharmacological properties. Fluorinated aromatic compounds are frequently incorporated into drug molecules due to their ability to enhance binding affinity through dipole interactions with target proteins. Additionally, fluorine substitution can influence metabolic pathways by affecting electron density distribution across the molecule. In CAS No. 863004-69-7, these effects contribute to an optimized pharmacokinetic profile that could be advantageous for therapeutic applications.

Recent publications have highlighted the potential of benzothiazepine derivatives as scaffolds for treating neurological disorders. Studies indicate that compounds with similar structures may modulate serotonin receptor activity (e.g., 5-HT1A), which is relevant to conditions such as depression and anxiety disorders. The specific substitution pattern in 2-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one may confer additional selectivity toward these receptors compared to earlier analogs.

The tetrahydrobenzothiazepine moiety is another key feature that contributes to the compound's overall bioactivity profile. This saturated ring system increases flexibility while maintaining sufficient rigidity to engage with target proteins effectively. Computational modeling studies have demonstrated that this structural motif can adopt multiple conformations that optimize interactions with binding pockets in enzymes and receptors.

In conclusion,CAS No. 863004-69-7 represents an exciting example of how structural complexity can be leveraged to develop novel pharmacological entities with potential therapeutic value. Its unique combination of substituents—dimethoxyphenyl rings alongside a fluoro-substituted aromatic group—makes it a compelling candidate for further exploration in drug discovery programs targeting neurological disorders as well as other diseases involving aberrant kinase or transcription factor activity.